Cas no 2228357-55-7 (tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate
• CAS No: 2228357-55-7
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 6184597
• PubChem ID: 165826141
• Update Time: 2025-10-29

tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate
• 2228357-55-7
• tert-butyl N-[3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propyl]carbamate
• EN300-1887589

• Inchi： 1S/C20H28N2O2/c1-14-10-11-17(16-9-7-6-8-15(14)16)20(5,12-21)13-22-18(23)24-19(2,3)4/h6-11H,12-13,21H2,1-5H3,(H,22,23)
• InChI Key： IQAZPXJPIKFHAB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C=CC(C)=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.215078140g/mol
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate (CAS No. 2228357-55-7)

The compound tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate (CAS No. 2228357-55-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-methylnaphthalene moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's versatility allows for modifications that enhance its pharmacokinetic properties, making it a focal point for structure-activity relationship (SAR) studies. Its CAS No. 2228357-55-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends in 2023 is the integration of AI-driven drug design with traditional synthetic approaches. Compounds such as tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate are being explored using machine learning algorithms to predict their binding affinities and toxicity profiles. This aligns with the broader industry shift toward computational chemistry, where researchers prioritize time-efficient and cost-effective methodologies.

Another area of interest is the compound's potential role in green chemistry. With increasing regulatory pressure on sustainable synthesis, scientists are investigating eco-friendly routes to produce tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate. Techniques like catalytic hydrogenation and biocatalysis are being tested to minimize waste and reduce reliance on hazardous reagents. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals (SDGs).

From a commercial perspective, the market for pharmaceutical intermediates is projected to grow at a CAGR of 6.5% from 2023 to 2030, with CAS No. 2228357-55-7 positioned as a niche but high-value product. Suppliers are increasingly listing this compound on platforms like ChemSpider and PubChem, catering to the needs of contract research organizations (CROs) and biotech startups. Its long-tail keyword variations, such as "tert-butyl carbamate derivatives" and "4-methylnaphthalene-based amines," are gaining traction in search queries.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(4-methylnaphthalen-1-yl)propylcarbamate represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in addressing contemporary scientific challenges. As the industry continues to evolve, this compound is likely to remain a subject of intense study and innovation.